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Compound of Interest

Compound Name: 5-Amino-3-methylisoxazole

Cat. No.: B044965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

solubility and stability of 5-Amino-3-methylisoxazole, a key building block in medicinal

chemistry. The information presented herein is intended to support research and development

activities by providing essential data and methodologies for handling and characterizing this

compound.

Physicochemical Properties
5-Amino-3-methylisoxazole is a white to off-white crystalline solid.[1] Key physicochemical

properties are summarized in Table 1.

Table 1: Physicochemical Properties of 5-Amino-3-methylisoxazole

Property Value Reference

Molecular Formula C₄H₆N₂O [2][3]

Molecular Weight 98.10 g/mol [2][3]

Melting Point 85-87 °C [3][4]

Appearance
Yellow to orange-brown

crystalline powder and chunks
[1][4]
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Solubility Profile
Quantitative solubility data for 5-Amino-3-methylisoxazole in a wide range of common

solvents is not extensively reported in publicly available literature. However, based on available

information and data for structurally similar compounds, a general solubility profile can be

inferred.

Table 2: Solubility of 5-Amino-3-methylisoxazole and a Structurally Similar Compound

Solvent Compound Solubility
Temperature
(°C)

Reference

Water
5-Amino-3-

methylisoxazole

Slightly soluble

(26 g/L)
25 [1]

Methanol
5-Amino-3-

methylisoxazole
Soluble Not Specified

Dimethyl

Sulfoxide

(DMSO)

3-Amino-5-

methylisoxazole*
55 mg/mL Not Specified

*Note: Data for 3-Amino-5-methylisoxazole is provided as a reference due to structural

similarity. Researchers are advised to determine the specific solubility of 5-Amino-3-
methylisoxazole for their intended applications.

Stability Profile
The chemical stability of 5-Amino-3-methylisoxazole is a critical factor for its storage,

handling, and application in drug development. While specific kinetic data for its degradation is

limited, information on related isoxazole derivatives provides insights into its potential stability

liabilities.

General Stability: The compound is generally considered to be chemically stable under

standard ambient conditions (room temperature). However, exposure to certain conditions can

lead to degradation.

Factors Affecting Stability:
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pH: The isoxazole ring, a core structure of this molecule, can be susceptible to cleavage

under basic conditions. Studies on other isoxazole-containing compounds have shown that

degradation rates increase with higher pH.

Temperature: Elevated temperatures can promote the degradation of 5-Amino-3-
methylisoxazole. A study on a closely related derivative, 5-amino-3-methyl-isoxazole-4-

carboxylic acid, demonstrated decreased stability with microwave irradiation, which

generates heat.[5]

Light: While no specific data on the photostability of 5-Amino-3-methylisoxazole was found,

it is generally good practice to protect heterocyclic compounds from prolonged exposure to

light to prevent potential photodegradation.

Potential Degradation Pathway: The primary degradation pathway for isoxazole rings under

basic conditions involves hydrolytic cleavage of the N-O bond, leading to the formation of a β-

keto nitrile derivative.

Experimental Protocols
The following sections outline generalized experimental protocols for determining the solubility

and stability of 5-Amino-3-methylisoxazole. These methodologies are based on standard

pharmaceutical industry practices.

Solubility Determination: Shake-Flask Method
This method is a standard approach for determining the equilibrium solubility of a compound in

a specific solvent.

Methodology:

Preparation of Saturated Solution: An excess amount of 5-Amino-3-methylisoxazole is

added to a known volume of the selected solvent in a sealed container (e.g., a glass vial).

Equilibration: The container is agitated (e.g., using a shaker bath) at a constant temperature

for a defined period (typically 24-48 hours) to ensure equilibrium is reached.
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Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the

undissolved solid from the saturated solution.

Sample Analysis: A clear aliquot of the supernatant is carefully removed, diluted

appropriately, and the concentration of 5-Amino-3-methylisoxazole is determined using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Calculation: The solubility is calculated based on the measured concentration in the

saturated solution.

Stability Assessment: Forced Degradation Studies
Forced degradation studies are essential for identifying potential degradation products and

pathways, and for developing stability-indicating analytical methods.

Methodology:

Stress Conditions: Solutions of 5-Amino-3-methylisoxazole are subjected to various stress

conditions, including:

Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

Thermal Degradation: The solid compound is heated at 80°C for 48 hours.

Photostability: The solid compound and a solution are exposed to light according to ICH

Q1B guidelines.

Sample Analysis: At specified time points, samples are withdrawn, neutralized if necessary,

and analyzed by a stability-indicating HPLC method.

Data Evaluation: The percentage of degradation is calculated, and any significant

degradation products are identified and characterized.
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Experimental Workflow for Solubility Determination

Add excess 5-Amino-3-methylisoxazole
to solvent

Equilibrate at constant temperature
(e.g., 24-48h)

Agitation Separate solid and liquid phases
(e.g., centrifugation) Withdraw and dilute supernatant Analyze by HPLC Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for solubility determination using the shake-flask method.

Logical Relationship of Factors Affecting Stability
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Caption: Factors influencing the stability of 5-Amino-3-methylisoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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